![molecular formula C17H12O4 B241231 2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid](/img/structure/B241231.png)
2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid
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Overview
Description
2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid, also known as MOCA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MOCA belongs to the family of coumarin derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of 2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid is not fully understood, but it is believed to involve the regulation of various signaling pathways, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. This compound has been shown to inhibit the activation of NF-κB, which is a key regulator of inflammation and cancer. This compound also inhibits the phosphorylation of MAPKs, which are involved in the regulation of cell proliferation and apoptosis. Furthermore, this compound has been shown to activate the PI3K/Akt pathway, which is involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects, including the regulation of gene expression, inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress. This compound has been shown to regulate the expression of various genes involved in inflammation, cancer, and neurodegenerative diseases. This compound also inhibits cell proliferation by inducing cell cycle arrest and apoptosis in cancer cells. Moreover, this compound reduces oxidative stress by increasing the activity of antioxidant enzymes and reducing the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid has several advantages for lab experiments, including its stability, solubility, and low toxicity. This compound is stable under various conditions and can be easily synthesized in large quantities. This compound is also highly soluble in water and organic solvents, making it suitable for various experimental protocols. However, this compound has some limitations, including its limited bioavailability and potential toxicity at high concentrations. This compound has low bioavailability due to its poor absorption and rapid metabolism in vivo. Moreover, this compound can be toxic at high concentrations, leading to cell death and tissue damage.
Future Directions
There are several future directions for 2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid research, including the development of novel this compound derivatives with improved pharmacological properties, the investigation of this compound's potential in combination therapy with other drugs, and the exploration of this compound's therapeutic potential in various diseases. Moreover, the elucidation of this compound's mechanism of action and its molecular targets will provide valuable insights into its biological activities and potential therapeutic applications.
Synthesis Methods
2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid can be synthesized through various methods, including the reaction of 7-methylcoumarin with benzoyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-hydroxybenzoic acid with 7-methylcoumarin in the presence of a dehydrating agent such as phosphorus oxychloride.
Scientific Research Applications
2-(7-methyl-4-oxo-4H-chromen-2-yl)benzoic acid has been extensively studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound exhibits anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. This compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. In addition, this compound has been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function.
Properties
Molecular Formula |
C17H12O4 |
---|---|
Molecular Weight |
280.27 g/mol |
IUPAC Name |
2-(7-methyl-4-oxochromen-2-yl)benzoic acid |
InChI |
InChI=1S/C17H12O4/c1-10-6-7-13-14(18)9-16(21-15(13)8-10)11-4-2-3-5-12(11)17(19)20/h2-9H,1H3,(H,19,20) |
InChI Key |
XOESSMCVDAGKIW-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)C(=O)C=C(O2)C3=CC=CC=C3C(=O)O |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)C=C(O2)C3=CC=CC=C3C(=O)O |
Origin of Product |
United States |
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